Cas no 2228716-57-0 (4-{5-(trifluoromethyl)thiophen-2-ylmethyl}piperidin-4-ol)

• Product Name: 4-{5-(trifluoromethyl)thiophen-2-ylmethyl}piperidin-4-ol
• CAS No: 2228716-57-0
• MF: C₁₁H₁₄F₃NOS
• MW: 265.295172214508
• CID: 6004193
• PubChem ID: 165781375
• Update Time: 2025-05-20

4-{5-(trifluoromethyl)thiophen-2-ylmethyl}piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-{5-(trifluoromethyl)thiophen-2-ylmethyl}piperidin-4-ol
• 4-{[5-(trifluoromethyl)thiophen-2-yl]methyl}piperidin-4-ol
• EN300-1972927
• 2228716-57-0

• Inchi： 1S/C11H14F3NOS/c12-11(13,14)9-2-1-8(17-9)7-10(16)3-5-15-6-4-10/h1-2,15-16H,3-7H2
• InChI Key： XNIMBQMPBHZNQT-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1CC1(CCNCC1)O

Computed Properties

• Exact Mass: 265.07481973g/mol
• Monoisotopic Mass: 265.07481973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.5Ų

Additional information on 4-{5-(trifluoromethyl)thiophen-2-ylmethyl}piperidin-4-ol

4-{5-(Trifluoromethyl)thiophen-2-ylmethyl}piperidin-4-ol (CAS No. 2228716-57-0): A Comprehensive Overview

4-{5-(Trifluoromethyl)thiophen-2-ylmethyl}piperidin-4-ol (CAS No. 2228716-57-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique piperidin-4-ol core and trifluoromethylthiophene moiety, exhibits versatile applications in drug discovery and material science. Its molecular structure combines the rigidity of the piperidine ring with the electron-withdrawing properties of the trifluoromethyl group, making it a valuable intermediate for synthesizing bioactive molecules.

The growing interest in 4-{5-(trifluoromethyl)thiophen-2-ylmethyl}piperidin-4-ol is driven by its potential role in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. Researchers are particularly intrigued by its ability to serve as a building block for small-molecule inhibitors targeting enzymes involved in inflammatory pathways. Recent studies highlight its utility in designing kinase inhibitors, a hot topic in oncology research, where precision medicine demands novel chemical scaffolds.

From a synthetic chemistry perspective, the incorporation of both thiophene and piperidine rings in CAS 2228716-57-0 offers distinct advantages. The thiophene moiety enhances π-stacking interactions in biological systems, while the piperidin-4-ol group provides hydrogen-bonding capabilities. This dual functionality explains why pharmaceutical companies are increasingly filing patents incorporating this structure for CNS-targeting drugs and metabolic disorder treatments.

The compound's trifluoromethyl group deserves special mention, as fluorinated compounds represent one of the fastest-growing segments in medicinal chemistry. With approximately 30% of newly approved drugs containing fluorine atoms, 4-{5-(trifluoromethyl)thiophen-2-ylmethyl}piperidin-4-ol aligns perfectly with current trends toward fluorinated pharmaceuticals. Its metabolic stability and membrane permeability make it particularly valuable for oral drug development.

Environmental considerations also play a role in the compound's appeal. Compared to traditional halogenated compounds, the trifluoromethylthiophene unit in 2228716-57-0 demonstrates improved biodegradability profiles. This characteristic responds to the chemical industry's push for greener synthetic intermediates, addressing frequent queries about sustainable chemistry practices in research publications and patent applications.

Analytical chemists have developed specialized methods for characterizing 4-{5-(trifluoromethyl)thiophen-2-ylmethyl}piperidin-4-ol, including advanced NMR techniques and LC-MS protocols. These methods frequently appear in scientific literature searches, reflecting the compound's analytical challenges and research relevance. The 19F NMR signal of the trifluoromethyl group serves as a distinctive marker for reaction monitoring.

In material science applications, derivatives of CAS 2228716-57-0 show promise in organic electronics due to the thiophene ring's conductive properties. This intersects with booming interest in flexible electronics and organic photovoltaics, where researchers seek novel heterocyclic compounds with tailored electronic characteristics. The compound's molecular architecture allows for fine-tuning of HOMO-LUMO gaps in semiconductor applications.

The commercial availability of 4-{5-(trifluoromethyl)thiophen-2-ylmethyl}piperidin-4-ol through specialty chemical suppliers has expanded in recent years, with purity specifications typically exceeding 97%. This availability supports its growing adoption across research sectors, particularly in academic institutions investigating structure-activity relationships for various biological targets. Pricing trends indicate steady demand from both pharmaceutical and agrochemical development teams.

Safety profiles of 2228716-57-0 remain an active area of investigation, with preliminary studies suggesting standard handling precautions for laboratory chemicals. This aligns with frequently searched topics regarding chemical safety protocols and risk assessment methodologies for novel research compounds. Proper storage conditions typically recommend protection from moisture and oxidation to maintain stability.

Looking forward, the scientific community anticipates expanded applications for 4-{5-(trifluoromethyl)thiophen-2-ylmethyl}piperidin-4-ol in fragment-based drug discovery. Its modular structure allows diverse functionalization at multiple sites, addressing common search queries about versatile chemical scaffolds for medicinal chemistry. Patent analysis reveals growing interest from major research organizations exploring its potential in GPCR-targeted therapies and enzyme modulation strategies.

The compound's role in addressing global health challenges continues to evolve, particularly in light of recent pandemic-related research into broad-spectrum therapeutic approaches. Its structural features make it a candidate for developing host-directed antivirals, a trending topic in virology research. This application potential further solidifies CAS 2228716-57-0 as a compound of enduring scientific and commercial significance.